E-4-[(Methoxycarbonyl)amino]-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(methoxycarbonylamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C6H7NO5/c1-12-6(11)7-4(8)2-3-5(9)10/h2-3H,1H3,(H,9,10)(H,7,8,11)/b3-2+
• InChI Key: UTLOBTILWKXKJX-NSCUHMNNSA-N
• Canonical SMILES: COC(=O)NC(=O)C=CC(=O)O
• Isomeric SMILES: COC(=O)NC(=O)/C=C/C(=O)O
• Molecular Formula: C6H7NO5
• Molecular Weight: 173.12 g/mol

Description

E-4-[(Methoxycarbonyl)amino]-4-oxobut-2-enoic acid is a chemical compound with the CAS Number: 1820748-76-2. It has a molecular weight of 173.13. The IUPAC name for this compound is (E)-4-((methoxycarbonyl)amino)-4-oxobut-2-enoic acid.

Molecular Structure Analysis

The InChI code for E-4-[(Methoxycarbonyl)amino]-4-oxobut-2-enoic acid is 1S/C6H7NO5/c1-12-6(11)7-4(8)2-3-5(9)10/h2-3H,1H3,(H,9,10)(H,7,8,11)/b3-2+. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

E-4-[(Methoxycarbonyl)amino]-4-oxobut-2-enoic acid is stored at refrigerated temperatures. The compound is in powder form. Its melting point is between 204-207 degrees Celsius.

Scientific Research Applications

C6H7NO5 C_6H_7NO_5 C6​H7​NO5​

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Drug Discovery and Design

The compound’s ability to undergo modifications such as N-methylation , N,O-dimethylation , and N-formylation makes it a valuable precursor in the synthesis of novel pharmaceuticals. .

Chemical Biology

In chemical biology, this compound can be used to study protein interactions and enzyme kinetics. .

Material Science

The carboxylic acid and amine groups present in the compound offer sites for binding metal ions, which can be useful in creating new materials with desired properties. .

Biochemistry

In biochemistry, the compound can be used as a building block for synthesizing peptides and proteins with specific functions. .

Environmental Science

This compound could be explored for its potential use in bioremediation processes. .

Analytical Chemistry

As an analog of amino acids, this compound can be employed in the development of analytical techniques for amino acid quantification and characterization. .

Agriculture

In the field of agriculture, research into the compound’s role as a plant growth regulator or herbicide could be beneficial. .

Food Industry

Lastly, the compound’s applications in the food industry could include its use as a flavor enhancer or preservative. .